Cas no 1256918-64-5 (2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile
• CAS No: 1256918-64-5
• MF: C₁₀H₉ClFN
• MW: 197.636564970016
• CID: 5961051
• PubChem ID: 129920140
• Update Time: 2025-05-19

2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-chloro-3-fluoro-α,α-dimethyl-
• 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile
• EN300-1968866
• 1256918-64-5

• Inchi： 1S/C10H9ClFN/c1-10(2,6-13)7-4-3-5-8(12)9(7)11/h3-5H,1-2H3
• InChI Key： CGKXVXNPFDTVRU-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C#N)=CC=CC(F)=C1Cl

Computed Properties

• Exact Mass: 197.0407551g/mol
• Monoisotopic Mass: 197.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 276.7±25.0 °C(Predicted)

Additional information on 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile

2-(2-Chloro-3-Fluorophenyl)-2-Methylpropanenitrile: A Comprehensive Overview

The compound 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile, identified by the CAS number 1256918-64-5, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of nitrile-containing compounds in the development of new materials, particularly in the realm of polymer chemistry. The presence of the nitrile group in 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile makes it a valuable precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. Researchers have explored its role in creating lightweight, heat-resistant polymers suitable for aerospace and automotive industries.

The substitution pattern on the aromatic ring of this compound—specifically, the presence of chlorine and fluorine atoms at the 2 and 3 positions, respectively—contributes to its unique electronic properties. These substituents enhance the compound's reactivity under certain conditions, making it an ideal candidate for various organic transformations. For instance, recent research has demonstrated its effectiveness as a building block in the synthesis of bioactive molecules, where precise control over regiochemistry is crucial.

In terms of synthesis, 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile can be prepared through a variety of methods, including nucleophilic substitution reactions and catalytic cross-coupling techniques. The choice of synthesis route depends on the desired scale and purity of the product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods, aligning with current trends toward sustainable chemistry.

The application of this compound extends beyond materials science into the pharmaceutical industry. Its structural similarity to certain drug molecules has led to its use in medicinal chemistry as a lead compound for designing new therapeutic agents. For example, studies have shown that derivatives of this compound exhibit promising activity against specific enzymes involved in metabolic disorders.

In conclusion, 2-(2-chloro-3-fluorophenyl)-2-methylpropanenitrile (CAS No. 1256918-64-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it a focal point for ongoing research aimed at advancing materials science and drug discovery.